(2-Ethynyl-4-fluorophenyl)methanol
Overview
Description
Scientific Research Applications
Synthesis and Chemical Applications
(2-Ethynyl-4-fluorophenyl)methanol is involved in various chemical synthesis processes and applications. A notable synthesis method involves the preparation of multi-substituted arenes via palladium-catalyzed C-H halogenation. This method, compared to traditional approaches, offers advantages such as milder reaction conditions, higher yields, better selectivity and practicality, and high chemical diversity (Sun, Sun, & Rao, 2014). Another synthesis involves an improved method for the preparation of (4-ethenylphenyl)diphenyl methanol, which is then used in the preparation of trityl functionalized polystyrene containing a flexible tetrahydrofuran cross-linker, indicating potential applications in solid-phase organic synthesis (Manzotti, Reger, & Janda, 2000).
Molecular and Spectroscopic Studies
Molecular and spectroscopic studies on derivatives of this compound reveal intricate interactions and properties. For instance, the interaction of alcohols with 2-fluoro- and 4-fluorophenylacetylenes has been investigated, revealing that fluorine substitution on the phenyl ring significantly alters hydrogen bonding behavior (Maity, Maity, & Patwari, 2011). Additionally, the study of refractive indices of related compounds in various solvents provides insights into solute-solvent interactions and the nature of dipole interactions (Chavan & Gop, 2016). Fluorescence analysis of certain derivatives also exhibits unique behaviors like dual fluorescence, further contributing to our understanding of molecular conformations and their changes (Matwijczuk et al., 2015).
Enzymatic Reactions and Crystal Structures
Enzymatic reactions involving derivatives of this compound, such as the desymmetrization of 3-(4-fluorophenyl)glutaric anhydride through lipase-catalyzed enantioselective alcoholysis, reveal its potential in producing chiral compounds, which are crucial in pharmaceutical manufacturing (Liu et al., 2014). Furthermore, studies on crystal structures of related compounds help in understanding the molecular geometry and interactions at the atomic level, aiding in the development of new materials and drugs (Kang et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
(2-ethynyl-4-fluorophenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FO/c1-2-7-5-9(10)4-3-8(7)6-11/h1,3-5,11H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUNFAUCCAPEMQU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=C(C=CC(=C1)F)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50451609 | |
Record name | (2-Ethynyl-4-fluorophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50451609 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
229028-02-8 | |
Record name | (2-Ethynyl-4-fluorophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50451609 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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